2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H11F3N2O3/c1-22-11-3-2-7(14(15,16)17)4-8(11)10-6-19-12(18)5-9(10)13(20)21/h2-6H,1H3,(H2,18,19)(H,20,21)
• InChI Key: BZDOWXTXUGNKIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C14H11F3N2O3
• DSSTOX Substance ID: DTXSID60688388
• Molecular Weight: 312.24 g/mol
• CAS RN: 1261957-88-3

Description

2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid (2-AMTFPI) is a synthetic compound with a wide range of applications in scientific research. It is a highly versatile compound that has been used in a variety of experiments, including studies of enzyme kinetics, protein structure, and drug delivery. 2-AMTFPI has been widely used in laboratory experiments because of its high solubility and stability.

Mechanism of Action

2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% is a fluorescent probe that binds to specific target molecules, such as DNA, RNA, and proteins. When the probe binds to its target, the fluorescence of the probe is quenched, allowing researchers to detect and quantify the target molecules. The probe can also be used to study the structure and dynamics of proteins by monitoring changes in fluorescence intensity.
Biochemical and Physiological Effects
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% can bind to and inhibit the activity of certain enzymes, such as proteases and kinases. It has also been shown to have the potential to inhibit cancer cell growth and induce apoptosis in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% is a highly versatile compound with a wide range of applications in scientific research. It has several advantages for use in laboratory experiments, including high solubility and stability, ease of synthesis, and its ability to bind to and inhibit certain enzymes. However, there are also some limitations to its use, such as its potential toxicity and the fact that it is not suitable for use in certain types of experiments.

Future Directions

2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% has a wide range of potential applications in scientific research, and there are many potential future directions that could be explored. Some potential future directions include further research into its biochemical and physiological effects, its potential to be used in drug delivery systems, and its potential to be used as a fluorescent probe in imaging studies. Additionally, further research into its potential toxicity and its suitability for use in certain types of experiments could be beneficial.

Synthesis Methods

2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% can be synthesized using a variety of methods. The most common method is to react 2-amino-5-trifluoromethylphenol with isonicotinic acid in a two-step process. In the first step, the phenol is reacted with isonicotinic acid in an aqueous solution to form the intermediate compound, 2-amino-5-trifluoromethylisonicotinic acid. In the second step, the intermediate compound is then reacted with 2-methoxy-5-trifluoromethylbenzaldehyde in an aqueous solution to form 2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95%.

Scientific Research Applications

2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% is a widely used compound in scientific research due to its high solubility and stability. It has been used in a variety of experiments, including studies of enzyme kinetics, protein structure, and drug delivery. 2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95% has also been used as a fluorescent probe for detecting and quantifying various biological molecules, such as DNA, RNA, and proteins. Its fluorescence properties have also been used in imaging studies to visualize cellular processes in living cells.